Cas no 62176-20-9 (Benzoic acid, 5-chloro-2-(dodecyloxy)-)
62176-20-9 structure
Product Name:Benzoic acid, 5-chloro-2-(dodecyloxy)-
CAS No:62176-20-9
MF:C19H29ClO3
MW:340.884765386581
CID:455452
PubChem ID:4518742
Update Time:2025-04-19
Benzoic acid, 5-chloro-2-(dodecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-chloro-2-(dodecyloxy)-
- 5-chloro-2-dodecoxybenzoic acid
- AKOS024408826
- 5-CHLORO-2-(DODECYLOXY)BENZOIC ACID
- 62176-20-9
- DTXSID90403864
-
- Inchi: 1S/C19H29ClO3/c1-2-3-4-5-6-7-8-9-10-11-14-23-18-13-12-16(20)15-17(18)19(21)22/h12-13,15H,2-11,14H2,1H3,(H,21,22)
- InChI Key: YYMSSJDFJQWJHA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C(=O)O)C=1)OCCCCCCCCCCCC
Computed Properties
- Exact Mass: 340.18067
- Monoisotopic Mass: 340.1805225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzoic acid, 5-chloro-2-(dodecyloxy)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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